Cas no 2888-90-6 (endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile)

• Product Name: endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile
• CAS No: 2888-90-6
• MF: C₈H₉N
• MW: 119.163761854172
• CID: 43532
• PubChem ID: 12252457
• Update Time: 2025-04-18

endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile
• (5R)-bicyclo[2.2.1]hept-2-ene-5-carbonitrile
• 5-Norbornene-2-carbonitrile, endo-
• endo-2-Cyanobicyclo(2-2-1)hept-5-ene
• starbld0036162
• (1R,2R,4R)-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBONITRILE
• Z2768392205
• SCHEMBL4966380
• 2888-90-6
• Bicyclo[2.2.1]hept-5-ene-2-carbonitrile, (1R,2R,4R)-rel-
• rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile
• AKOS034819669
• Rel-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile
• EN300-373534
• BMAXQTDMWYDIJX-CSMHCCOUSA-N
• FN46081
• 5-Norbornene-2-carbonitrile endo

• Inchi： 1S/C8H9N/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-4H2/t6-,7+,8+/m1/s1
• InChI Key： BMAXQTDMWYDIJX-CSMHCCOUSA-N
• SMILES： N#C[C@@H]1C[C@@H]2C=C[C@H]1C2

Computed Properties

• Exact Mass: 119.07357
• Monoisotopic Mass: 119.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.06
• Boiling Point: 205.2°Cat760mmHg
• Flash Point: 65.6°C
• Refractive Index: 1.532
• PSA: 23.79
• LogP: 1.72218

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles